Cas no 85825-85-0 (2-[(4-methylphenyl)methoxy]benzaldehyde)

2-[(4-methylphenyl)methoxy]benzaldehyde is a synthetic aromatic aldehyde characterized by the presence of a 4-methylbenzyl ether group attached to the ortho position of a benzaldehyde core. This compound is of interest in organic synthesis due to its reactive aldehyde functionality, which facilitates further derivatization, including condensation, reduction, or nucleophilic addition reactions. The methylphenylmethoxy group enhances solubility in organic solvents and may influence electronic properties, making it useful in intermediates for pharmaceuticals, agrochemicals, or fine chemicals. Its well-defined structure ensures consistent reactivity, while the aromatic ether moiety provides stability under typical reaction conditions. Suitable for controlled functionalization, it serves as a versatile building block in multistep syntheses.
2-[(4-methylphenyl)methoxy]benzaldehyde structure
85825-85-0 structure
Product name:2-[(4-methylphenyl)methoxy]benzaldehyde
CAS No:85825-85-0
MF:C15H14O2
MW:226.270464420319
MDL:MFCD00564769
CID:1070789
PubChem ID:693304

2-[(4-methylphenyl)methoxy]benzaldehyde Chemical and Physical Properties

Names and Identifiers

    • 2-[(4-Methylbenzyl)oxy]benzaldehyde
    • 2-[(4-methylphenyl)methoxy]benzaldehyde
    • MFCD00564769
    • Cambridge id 5223999
    • BB 0243310
    • SR-01000199360-1
    • 2-(4-methylbenzyloxy)-benzaldehyde
    • 2-((4-Methylbenzyl)oxy)benzaldehyde
    • DTXSID90351215
    • SCHEMBL9691233
    • NS-02846
    • 85825-85-0
    • KLZXAPCLPREJOL-UHFFFAOYSA-N
    • SR-01000199360
    • AKOS000249485
    • CS-0313852
    • 2-(4-Methyl-benzyloxy)-benzaldehyde
    • BBL013989
    • STK198760
    • ALBB-001211
    • MDL: MFCD00564769
    • Inchi: InChI=1S/C15H14O2/c1-12-6-8-13(9-7-12)11-17-15-5-3-2-4-14(15)10-16/h2-10H,11H2,1H3
    • InChI Key: KLZXAPCLPREJOL-UHFFFAOYSA-N
    • SMILES: CC1=CC=C(C=C1)COC2=CC=CC=C2C=O

Computed Properties

  • Exact Mass: 226.099379685g/mol
  • Monoisotopic Mass: 226.099379685g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 4
  • Complexity: 231
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 26.3Ų
  • XLogP3: 3.6

2-[(4-methylphenyl)methoxy]benzaldehyde Security Information

2-[(4-methylphenyl)methoxy]benzaldehyde Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBTQ0770-5G
2-[(4-methylphenyl)methoxy]benzaldehyde
85825-85-0 95%
5g
¥ 1,881.00 2023-04-13
TRC
B486478-100mg
2-[(4-Methylbenzyl)oxy]benzaldehyde
85825-85-0
100mg
$ 65.00 2022-06-07
TRC
B486478-500mg
2-[(4-Methylbenzyl)oxy]benzaldehyde
85825-85-0
500mg
$ 160.00 2022-06-07
TRC
B486478-50mg
2-[(4-Methylbenzyl)oxy]benzaldehyde
85825-85-0
50mg
$ 50.00 2022-06-07
abcr
AB214581-5g
2-[(4-Methylbenzyl)oxy]benzaldehyde, 95%; .
85825-85-0 95%
5g
€552.30 2025-02-21
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBTQ0770-5g
2-[(4-methylphenyl)methoxy]benzaldehyde
85825-85-0 95%
5g
¥1881.0 2024-04-16
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1384522-1g
2-((4-Methylbenzyl)oxy)benzaldehyde
85825-85-0 98+%
1g
¥1600.00 2024-07-28
Ambeed
A648857-1g
2-[(4-Methylbenzyl)oxy]benzaldehyde
85825-85-0 98%
1g
$108.0 2024-08-02
eNovation Chemicals LLC
Y1265219-5g
2-[(4-METHYLBENZYL)OXY]BENZALDEHYDE
85825-85-0 95%
5g
$400 2025-02-20
eNovation Chemicals LLC
Y1265219-5g
2-[(4-METHYLBENZYL)OXY]BENZALDEHYDE
85825-85-0 95%
5g
$400 2025-03-01

Additional information on 2-[(4-methylphenyl)methoxy]benzaldehyde

2-[(4-Methylphenyl)methoxy]benzaldehyde: A Comprehensive Overview

2-[(4-Methylphenyl)methoxy]benzaldehyde, also known by its CAS registry number 85825-85-0, is a versatile organic compound with significant applications in various fields. This compound belongs to the class of aryl aldehydes and is characterized by its unique structure, which combines a benzaldehyde moiety with a methoxy group substituted by a methylphenyl group. The molecule's structure can be represented as C14H12O2, with a molecular weight of approximately 216.26 g/mol.

The synthesis of 2-[(4-Methylphenyl)methoxy]benzaldehyde typically involves multi-step organic reactions, including Friedel-Crafts alkylation and oxidation processes. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses, reducing the overall production costs and minimizing waste generation. These improvements are particularly relevant in the context of sustainable chemistry practices, which have gained significant attention in the scientific community.

One of the most notable applications of this compound is in the field of pharmaceuticals. Researchers have explored its potential as a precursor for bioactive molecules, particularly in the development of anti-inflammatory and anticancer agents. For instance, studies have shown that derivatives of 2-[(4-Methylphenyl)methoxy]benzaldehyde exhibit promising cytotoxic activity against various cancer cell lines, making them valuable candidates for further drug development.

In addition to its pharmaceutical applications, this compound has found utility in the fragrance and flavor industries. Its aromatic properties make it an ideal ingredient for perfumes, cosmetics, and food additives. Recent market trends indicate a growing demand for natural and synthetic aromatic compounds, driven by consumer preferences for high-quality personal care products.

From an environmental perspective, the biodegradation and toxicity profiles of 2-[(4-Methylphenyl)methoxy]benzaldehyde have been extensively studied. Experimental data suggest that this compound exhibits moderate biodegradability under aerobic conditions, with degradation rates influenced by factors such as pH levels and microbial activity. These findings are crucial for assessing its environmental impact and ensuring safe disposal practices.

The spectroscopic properties of this compound have also been investigated using advanced analytical techniques such as UV-Vis spectroscopy and NMR spectroscopy. These studies provide insights into its electronic structure and molecular interactions, which are essential for understanding its reactivity in various chemical reactions.

Looking ahead, ongoing research is focused on exploring novel applications of 2-[(4-Methylphenyl)methoxy]benzaldehyde in areas such as materials science and green chemistry. For example, researchers are investigating its potential as a building block for synthesizing advanced polymers and functional materials with tailored properties.

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(CAS:85825-85-0)2-[(4-methylphenyl)methoxy]benzaldehyde
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